Trimethylolpropane (1,1,4,4,5-D5) Phosphate
Overview
Description
Trimethylolpropane (1,1,4,4,5-D5) Phosphate is a chemical compound with the molecular formula C6H11O4P. It is a deuterated form of trimethylolpropane phosphate, where five hydrogen atoms are replaced with deuterium. This compound is used in various scientific research applications due to its unique properties and stability.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Trimethylolpropane (1,1,4,4,5-D5) Phosphate typically involves the reaction of deuterated trimethylolpropane with phosphoric acid or its derivatives. The reaction is carried out under controlled conditions to ensure the incorporation of deuterium atoms. The process may involve the use of catalysts and specific temperature and pressure conditions to optimize the yield and purity of the product.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and equipment to ensure consistent quality and high yield. The production process is optimized for cost-effectiveness and efficiency, often involving continuous flow reactors and automated control systems.
Chemical Reactions Analysis
Types of Reactions
Trimethylolpropane (1,1,4,4,5-D5) Phosphate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form higher oxidation state products.
Reduction: It can be reduced under specific conditions to yield lower oxidation state products.
Substitution: The phosphate group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like alkyl halides and acyl chlorides are commonly used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphoric acid derivatives, while reduction may produce deuterated alcohols.
Scientific Research Applications
Trimethylolpropane (1,1,4,4,5-D5) Phosphate is used in various scientific research applications, including:
Chemistry: As a stable isotope-labeled compound, it is used in tracer studies and reaction mechanism investigations.
Biology: It is used in metabolic studies to trace the incorporation and transformation of phosphate groups in biological systems.
Medicine: The compound is used in the development of deuterated drugs, which often exhibit improved pharmacokinetic properties.
Industry: It is used in the production of flame retardants, plasticizers, and lubricants due to its stability and unique properties.
Mechanism of Action
The mechanism of action of Trimethylolpropane (1,1,4,4,5-D5) Phosphate involves its interaction with molecular targets such as enzymes and receptors. The deuterium atoms in the compound can influence the rate of chemical reactions, leading to kinetic isotope effects. These effects are utilized in various studies to understand reaction mechanisms and pathways.
Comparison with Similar Compounds
Similar Compounds
Trimethylolpropane Phosphate: The non-deuterated form of the compound.
Neopentylglycol Phosphate: A similar compound with a different alcohol backbone.
Pentaerythritol Phosphate: Another related compound with multiple hydroxyl groups.
Uniqueness
Trimethylolpropane (1,1,4,4,5-D5) Phosphate is unique due to the presence of deuterium atoms, which provide stability and distinct kinetic properties. This makes it valuable in scientific research, particularly in studies involving isotope effects and reaction mechanisms.
Properties
CAS No. |
85196-38-9 |
|---|---|
Molecular Formula |
C₆H₆D₅O₄P |
Molecular Weight |
183.15 |
Synonyms |
TMPP-d5; 2-Ethyl-2-(Hydroxymethyl)-1,3-propanediol Cyclic Phosphate-d5; _x000B_2-Ethyl-2-(hydroxymethyl)-1,3-propanediol Cyclic Phosphate-d5; _x000B_4-Ethyl-1-phospha-2,6,7-trioxabicyclo[2.2.2]octane 1-Oxide-d5; _x000B_4-Ethyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1 |
Origin of Product |
United States |
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